Cas no 82239-20-1 (Benzene, 1,2-dichloro-3-(4-nitrophenoxy)-)

• Product Name: Benzene, 1,2-dichloro-3-(4-nitrophenoxy)-
• CAS No: 82239-20-1
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 892054
• Update Time: 2025-10-22

Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-3-(4-nitrophenoxy)-
• 1,2-Dichloro-2-o-chlorophenyl-2-p'-chlorophenylethane
• 1,2-dichloro-3-(4-nitrophenoxy)benzene
• 2,3-Dichlorophenyl-4-nitrophenyl ether
• Benzene,1-chloro-2-[1,2-dichloro-1-(4-chlorophenyl)ethyl]
• 2,3-Dichlorophenyl-4'-nitrophenyl ether @1000 μg/mL in Isooctane

• Inchi： 1S/C12H7Cl2NO3/c13-10-2-1-3-11(12(10)14)18-9-6-4-8(5-7-9)15(16)17/h1-7H
• InChI Key： AZUUTFWNNMYVBH-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OC2=CC=C([N+]([O-])=O)C=C2)=C1Cl

Computed Properties

• Exact Mass: 547.95000

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Melting Point: 123-125 °C
• Boiling Point: 173-178 °C(Press: 0.4 Torr)
• PSA: 100.87000
• LogP: 10.28930

Additional information on Benzene, 1,2-dichloro-3-(4-nitrophenoxy)-

Comprehensive Overview of Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- (CAS No. 82239-20-1)

Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- (CAS No. 82239-20-1) is a specialized organic compound that has garnered significant attention in chemical research and industrial applications. This chlorinated nitroaromatic derivative is characterized by its unique molecular structure, combining a dichlorobenzene core with a 4-nitrophenoxy substituent. Its chemical properties make it a valuable intermediate in the synthesis of advanced materials, agrochemicals, and pharmaceuticals.

The compound's 1,2-dichloro-3-(4-nitrophenoxy)-benzene structure contributes to its reactivity, particularly in electrophilic substitution reactions. Researchers have explored its potential as a building block for high-performance polymers and liquid crystal materials, addressing the growing demand for specialized organic compounds in electronics and display technologies. Recent studies have focused on optimizing its synthesis to improve yield and purity, responding to the industry's need for cost-effective chemical intermediates.

Environmental considerations have become increasingly important in chemical research, and Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- has been subject to various green chemistry evaluations. Scientists are investigating catalytic processes and solvent-free reactions to minimize waste generation during its production. These efforts align with global sustainability goals and respond to frequent search queries about eco-friendly chemical synthesis and green alternatives in industrial chemistry.

Analytical characterization of CAS 82239-20-1 typically involves advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures make it identifiable even in complex mixtures, addressing common questions about chemical identification methods and analytical challenges in organic chemistry. Recent advancements in spectroscopic techniques have improved detection limits and accuracy for such compounds.

In material science applications, the nitrophenoxy moiety of this compound offers interesting photophysical properties. Researchers are examining its potential in organic electronics and optoelectronic devices, responding to growing interest in alternative energy materials and next-generation displays. The compound's ability to undergo selective functionalization makes it particularly valuable for creating tailored molecular architectures.

Safety considerations for handling 1,2-dichloro-3-(4-nitrophenoxy)benzene follow standard laboratory protocols for aromatic nitro compounds. Proper personal protective equipment and ventilation systems are recommended, addressing frequently searched topics about chemical handling safety and laboratory best practices. Recent publications have emphasized the importance of risk assessment procedures when working with such specialized organic compounds.

The commercial availability of Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- has increased in recent years to meet research demands. Suppliers typically provide detailed technical specifications and certificates of analysis, responding to procurement professionals' needs for quality assurance in chemical sourcing. The compound's pricing reflects its specialized nature and the complexity of its synthesis.

Future research directions for CAS 82239-20-1 may explore its potential in catalysis and materials science applications. The compound's unique combination of electron-withdrawing and electron-donating groups makes it an interesting candidate for molecular engineering projects. These developments align with current trends in functional materials research and smart chemical design.

Regulatory aspects concerning 1,2-dichloro-3-(4-nitrophenoxy)-benzene vary by region, with most jurisdictions requiring standard chemical safety documentation. Researchers frequently search for information about chemical regulations and compliance requirements, highlighting the need for clear guidance on legal frameworks for specialty chemicals.

In conclusion, Benzene, 1,2-dichloro-3-(4-nitrophenoxy)- (CAS No. 82239-20-1) represents an important class of functionalized aromatic compounds with diverse applications. Its continued study contributes to advancements in organic synthesis, materials science, and green chemistry, addressing many current research priorities and industrial needs.